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A Comparative Guide to the Floc Characteristics of Polyaluminum Chlorides

This guide provides a detailed comparison of the flocculation performance of different types of

polyaluminum chlorides (PACs), offering researchers and water treatment professionals a

comprehensive overview supported by experimental data. We will delve into the key

characteristics of flocs formed by standard Polyaluminum Chloride (PACl), Polyaluminum Ferric

Chloride (PAFC), and Polyaluminum Silicate Chloride (PASiC), focusing on parameters that

dictate their effectiveness in water and wastewater treatment.

Understanding Polyaluminum Chlorides
Polyaluminum chlorides are a group of advanced coagulants that have gained prominence

over traditional ones like aluminum sulfate (alum) due to their higher efficiency, wider effective

pH range, and lower sludge production.[1][2] They are pre-hydrolyzed, containing a variety of

aluminum species, from monomers to polymers. The performance of a PAC coagulant is

largely determined by its basicity (the OH/Al molar ratio), the distribution of aluminum species,

and the presence of other ions like iron or silicate.[3][4] These factors directly influence the

resulting floc characteristics, such as size, strength, and density, which are critical for effective

solid-liquid separation.[5]
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To objectively evaluate and compare the performance of different PACs, standardized

experimental procedures are essential. The following are detailed protocols for key

experiments.

Coagulation-Flocculation Jar Test
The jar test is the most common laboratory procedure for determining the optimal coagulant

type and dosage.[6][7] It simulates the coagulation, flocculation, and sedimentation processes

of a full-scale water treatment plant.[8]

Materials:

Jar testing apparatus (gang stirrer)[7]

Beakers (typically 1 L or 2 L)[9]

Raw water sample

Stock solutions of different PAC coagulants (e.g., 1.0% by weight)[9]

Pipettes or syringes for accurate dosing[10]

Turbidimeter

pH meter

Stopwatch

Procedure:

Sample Preparation: Fill six beakers with a known volume (e.g., 1000 mL) of the raw water

sample and place them in the jar testing apparatus.[6]

Initial Measurement: Measure and record the initial pH and turbidity of the raw water.[7]

Coagulant Dosing: While the paddles are stirring at a high speed (rapid mix, e.g., 100-200

rpm), add progressively increasing doses of the PAC stock solution to each beaker.[7][10]

One beaker should be a control with no coagulant added.[9]
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Rapid Mix: Continue the rapid mixing for a short period (e.g., 1-3 minutes) to ensure

complete dispersion of the coagulant.[7]

Slow Mix (Flocculation): Reduce the stirring speed to a slow mix (e.g., 20-40 rpm) for a

longer duration (e.g., 15-30 minutes) to promote the formation and growth of flocs.[7][8]

Sedimentation: Stop the stirrers and allow the flocs to settle quiescently for a specified

period (e.g., 30 minutes).[8]

Final Measurement: Carefully collect a supernatant sample from each beaker without

disturbing the settled sludge and measure the final turbidity and pH.[7][8]

Analysis: The optimal dose is the one that achieves the highest turbidity removal.[7]

Floc Size and Strength Analysis
Floc size, strength, and recovery are critical parameters that determine how well flocs will hold

up under hydraulic shear in a treatment plant and how effectively they will settle.[5]

Materials:

Jar test apparatus

Floc size analyzer (e.g., laser diffraction instrument like Malvern Mastersizer, or imaging

systems)[3][11]

Pump and flow-through cell for online measurement

Procedure:

Floc Formation: Perform a jar test as described above to form flocs under optimal dosage

and mixing conditions.

Floc Size Measurement (Growth): During the slow mix phase, continuously pump a sample

through the floc size analyzer to monitor the growth of the median floc size (d50) over time.

Floc Strength Test: After the flocs have reached a stable size, subject them to a period of

high shear (e.g., increase stirrer speed to 200 rpm for 5 minutes) to induce breakage.[3] The
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steady-state floc size under high shear is an indicator of floc strength.[5]

Floc Recovery Test: Reduce the shear to the original slow mix speed and monitor the

regrowth of the flocs. The extent to which the flocs recover their original size indicates their

re-aggregation potential.[3][12]

Data Analysis: Quantify floc strength using a strength factor and recoverability by comparing

the final floc size to the initial maximum size.

Zeta Potential Measurement
Zeta potential is a measure of the magnitude of the electrostatic charge on the surface of

suspended particles.[13] It is a key indicator of the effectiveness of the charge neutralization

coagulation mechanism.[14][15]

Materials:

Zeta potential meter (e.g., Zetasizer)[14]

Beakers

Coagulant solutions

Raw water sample

Procedure:

Initial Measurement: Measure the zeta potential of the raw water, which is typically negative

for natural waters.[16]

Titration: Add incremental doses of the PAC coagulant to a beaker of raw water.

Measurement after Dosing: After each addition and a short mixing period, take a sample and

measure its zeta potential.[17]

Determine Isoelectric Point: Plot the zeta potential against the coagulant dose. The dose at

which the zeta potential is zero is known as the isoelectric point.[13][16] Coagulation is often

optimal near this point, typically within a range of -10 mV to +5 mV.[17]
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Visualizing the Process
Diagrams can effectively illustrate complex workflows and relationships. The following

diagrams were created using the Graphviz DOT language.
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Figure 1: Experimental workflow for comparing PAC floc characteristics.
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Figure 2: Logical relationships between PAC properties and flocculation performance.

Performance Comparison of PAC Variants
The choice of PAC significantly impacts flocculation efficiency. The inclusion of iron (in PAFC)

or silicate (in PASiC) modifies the coagulant's properties, leading to different performance

outcomes compared to standard PACl.

Polyaluminum Chloride (PACl)
PACl is widely used and is generally more effective than alum.[2] Its performance is highly

dependent on its basicity, which influences the distribution of aluminum species.[18] Higher

basicity PACls tend to have more polymeric aluminum, which can enhance the bridging

mechanism, leading to stronger flocs.[12][19]

Polyaluminum Ferric Chloride (PAFC)
PAFC is a composite coagulant that combines the advantages of both aluminum and iron salts.

[20] The introduction of iron can enhance the coagulation effect, leading to faster floc formation

and sedimentation.[20] Studies have shown that the Al/Fe ratio is a critical parameter; an

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b1588746?utm_src=pdf-body-img
https://www.eeer.ir/article_172320_0fa97f3af93a0e3c0119c463b9819cfb.pdf
https://www.researchgate.net/publication/339793856_Effect_of_Al_species_of_polyaluminum_chlorides_on_floc_breakage_and_re-growth_process_Dynamic_evolution_of_floc_properties_dissolved_organic_matter_and_dissolved_Al
https://www.researchgate.net/publication/308303658_Effect_of_additional_polyaluminum_chloride_and_polyacrylamide_on_the_evolution_of_floc_characteristics_during_floc_breakage_and_re-growth_process
https://www.researchgate.net/publication/5623839_Floc_morphology_and_cyclic_shearing_recovery_Comparison_of_alum_and_polyaluminum_chloride_coagulants
https://www.aierfuke.com/news/difference-between-polyaluminum-ferric-chloride-and-polyaluminum-chloride/
https://www.aierfuke.com/news/difference-between-polyaluminum-ferric-chloride-and-polyaluminum-chloride/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


optimal ratio can lead to larger and stronger flocs compared to PACl alone.[3] PAFC often

demonstrates better performance in low-temperature and high-turbidity water.[20]

Polyaluminum Silicate Chloride (PASiC)
The addition of polysilicic acid to PACl creates PASiC, a coagulant known for forming larger,

denser, and faster-settling flocs.[4][21] The silicate component acts as a flocculant aid,

enhancing the bridging mechanism and resulting in more robust flocs.[4] Research indicates

that PASiC can achieve higher turbidity and organic matter removal compared to PACl,

particularly at lower doses.[22][23]

Data Summary
The following tables summarize comparative data extracted from various studies.

Table 1: Comparison of Turbidity Removal Efficiency

Coagulant
Initial
Turbidity
(NTU)

Optimal
Dosage
(mg/L)

Final
Turbidity
(NTU)

Removal
Efficiency
(%)

Source

PACl 136 6.5 < 2.5 ~98.3 [2]

PAFC 136 12.5 < 4.6 ~96.6 [2]

PACl 10.3 > 7.2 1.37 ~86.7 [21]

PATC* 10.3 7.2 0.43 95.8 [21]

PASiC ~100 ~5 < 5 >95 [4]

Note: PATC (Polyaluminum Titanium Silicate) is included as a silicate-based variant for

comparison.

Table 2: Comparison of Floc Characteristics
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Coagulant Key Parameter Observation
Impact on
Performance

Source

PACl
Floc Size &

Strength

Forms strong

flocs; size can

decrease after

shearing.

Good turbidity

removal, but

recovery after

breakage can be

limited.

[19]

PAFC
Floc Size &

Strength

Largest floc size

achieved at Al/Fe

ratio of 7:1 and

basicity of 1.5.

Flocs are strong

and compact.

Enhanced

removal due to

larger, denser

flocs that settle

faster.

[3]

PASiC
Floc Growth &

Size

Exhibits faster

floc growth rates

and forms larger

flocs compared

to PACl.

Improved settling

velocity and

better

performance at

lower

temperatures.

[4]

PACl vs. Alum
Floc Re-

aggregation

PACl flocs show

greater recovery

from cyclic

shearing

compared to

alum.

More robust

performance in

systems with

variable shear

forces.

[19]

PACl vs. PTC
Floc

Recoverability

PACl flocs show

better

recoverability

after breakage

compared to

Polytitanium

Chloride (PTC).

Better stability in

turbulent

conditions.

[24]
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Conclusion
The selection of a polyaluminum chloride coagulant should be based on specific water quality

conditions and treatment objectives.

PACl is a reliable and efficient coagulant, outperforming traditional options like alum. Its

performance is tunable by adjusting basicity.

PAFC offers distinct advantages, particularly for treating high-turbidity and low-temperature

water, by forming large, strong, and fast-settling flocs.[3][20] The Al/Fe ratio is a key

optimization parameter.

PASiC excels in forming large, dense flocs with rapid growth rates, making it highly effective

for turbidity and organic matter removal, often at lower dosages than PACl.[4][22]

For researchers and professionals, conducting jar tests that evaluate not only turbidity removal

but also floc size, strength, and zeta potential is crucial for selecting the most cost-effective and

efficient coagulant for a given application. The experimental protocols and comparative data

provided in this guide serve as a foundational resource for this evaluation process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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